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Compound of Interest

Compound Name: 2-Chloro-4,6-dimethoxypyridine

Cat. No.: B011224 Get Quote

CAS Number: 13223-25-1

This technical guide provides a comprehensive overview of 2-Chloro-4,6-dimethoxypyridine,

a versatile heterocyclic compound. It is intended for researchers, scientists, and professionals

in the fields of drug development and agrochemical synthesis. This document details its

physicochemical properties, synthesis protocols, key applications, and spectroscopic

characterization.

Physicochemical Properties
2-Chloro-4,6-dimethoxypyridine is a white to slightly yellow crystalline powder.[1][2] Its core

structure, a pyrimidine ring substituted with a chlorine atom and two methoxy groups, makes it

a valuable intermediate in organic synthesis.[3] The methoxy groups enhance its reactivity and

solubility, facilitating its use in creating more complex molecules.[3]

Table 1: Physicochemical Data for 2-Chloro-4,6-dimethoxypyridine
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Property Value Source(s)

CAS Number 13223-25-1 [1][4]

Molecular Formula C₆H₇ClN₂O₂ [1][4][5]

Molecular Weight 174.585 g/mol [1][4][5]

Appearance
White to light yellow

powder/crystal
[1][2][6]

Melting Point 100-105 °C [1][3][5]

Boiling Point 317.1 ± 22.0 °C at 760 mmHg [1][5]

Density 1.3 ± 0.1 g/cm³ [1][5]

Flash Point 145.6 ± 22.3 °C [1][5]

Exact Mass 174.019608 Da [1][5]

Polar Surface Area (PSA) 44.24 Å² [1][5]

LogP 1.88 [5]

Purity ≥98% (GC), ≥99.0% (Assay) [1][3]

IUPAC Name
2-chloro-4,6-

dimethoxypyrimidine
[2][4]

Synthesis Protocols
Several methods for the synthesis of 2-Chloro-4,6-dimethoxypyrimidine have been reported. A

common laboratory-scale synthesis involves the diazotization of 2-amino-4,6-

dimethoxypyrimidine. An alternative industrial method starts from malononitrile.

Experimental Protocol 1: Synthesis from 2-Amino-4,6-
dimethoxypyrimidine
This method involves the diazotization of the corresponding amino-pyrimidine followed by a

Sandmeyer-type reaction.
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Materials:

2-Amino-4,6-dimethoxypyrimidine

36% Hydrochloric Acid

Sodium Nitrite (NaNO₂)

30% Sodium Hydroxide (NaOH) solution

Ethyl Acetate

Anhydrous Sodium Sulfate

Procedure:[6]

A 5-liter four-necked flask is charged with 1,260 ml of 36% hydrochloric acid and cooled to

0°C.[6]

In batches, 180 g (1.16 moles) of 2-amino-4,6-dimethoxypyrimidine is added to the flask. The

mixture is stirred for approximately 1 hour until it reaches a syrupy consistency.[6]

The reaction mixture is further cooled to -15°C.[6]

A solution of 159 g (2.3 moles) of sodium nitrite in 260 ml of water is added dropwise over

about 1 hour with vigorous stirring, maintaining the temperature between -15°C and -10°C.[6]

After the addition is complete, stirring is continued for another hour at -15°C to -10°C to

ensure the reaction goes to completion.[6]

The reaction is neutralized to pH 7 by the slow, dropwise addition of 1.5 liters of 30%

aqueous NaOH, while keeping the temperature at -5°C.[6]

The resulting purple, clay-like solid is collected by filtration under reduced pressure.[6]

The target compound, 2-chloro-4,6-dimethoxypyrimidine, is extracted from the solid using 3

liters of ethyl acetate.[6]
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The organic layer is washed with water and dried over anhydrous sodium sulfate.[6]

The solvent is removed to yield the crude product.[6]

The crude product is purified by silica gel chromatography to yield white crystals.[6] The

reported yield for this specific protocol is approximately 29.9%, with a melting point of 101.5-

102.5°C.[6]
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Synthesis Workflow of 2-Chloro-4,6-dimethoxypyridine

2-Amino-4,6-dimethoxypyrimidine
+ HCl (36%)

Cool to 0°C

Cool to -15°C

Add NaNO₂ solution dropwise
(-15°C to -10°C)

Stir for 1 hour

Neutralize with NaOH (30%)
to pH 7 at -5°C

Filter to collect solid

Extract with Ethyl Acetate

Wash & Dry Organic Layer

Evaporate Solvent

Purify via Chromatography

Final Product:
2-Chloro-4,6-dimethoxypyridine
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Role as a Herbicide Intermediate

Starting Material

Herbicide Products

2-Chloro-4,6-dimethoxypyridine

Pyribenzoxim

Synthesis

Pyrithiobac-Sodium

Synthesis

Bispyribac-Sodium

Synthesis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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